molecular formula C14H15IN2S B8558379 methyl N,N'-diphenylcarbamimidothioate hydroiodide

methyl N,N'-diphenylcarbamimidothioate hydroiodide

Cat. No.: B8558379
M. Wt: 370.25 g/mol
InChI Key: ZYCHEMHXGHGFMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl N,N'-diphenylcarbamimidothioate hydroiodide is a useful research compound. Its molecular formula is C14H15IN2S and its molecular weight is 370.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H15IN2S

Molecular Weight

370.25 g/mol

IUPAC Name

methyl N,N'-diphenylcarbamimidothioate;hydroiodide

InChI

InChI=1S/C14H14N2S.HI/c1-17-14(15-12-8-4-2-5-9-12)16-13-10-6-3-7-11-13;/h2-11H,1H3,(H,15,16);1H

InChI Key

ZYCHEMHXGHGFMM-UHFFFAOYSA-N

Canonical SMILES

CSC(=NC1=CC=CC=C1)NC2=CC=CC=C2.I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 22.8 gm. (0.1 mole) of thiocarbanilide and 17 gm. (0.12 mole) of methyl iodide in 400 ml. of ethanol is heated at reflux for 6 hours. The solvent is evaporated and residue is crystallized from ethyl acetate; 29 gm. (78%), m.p. 155°-156°.
Quantity
0.1 mol
Type
reactant
Reaction Step One
Quantity
0.12 mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.